Cas no 101447-69-2 (Benzene, 1,4-dimethoxy-2-octyl-)

• Product Name: Benzene, 1,4-dimethoxy-2-octyl-
• CAS No: 101447-69-2
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 1132022
• PubChem ID: 10800709
• Update Time: 2025-04-20

Benzene, 1,4-dimethoxy-2-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-octyl-
• 1,4-dimethoxy-2-octylbenzene
• DTXSID90445123
• 101447-69-2

• Inchi： 1S/C16H26O2/c1-4-5-6-7-8-9-10-14-13-15(17-2)11-12-16(14)18-3/h11-13H,4-10H2,1-3H3
• InChI Key： YWCFPDHDTXQKNY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCCCCCCC)OC

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46